Cas no 114040-07-2 (Pyrazolo[1,5-a]pyrimidine-3-carbonylchloride, 5,7-dimethyl-)

• Product Name: Pyrazolo[1,5-a]pyrimidine-3-carbonylchloride, 5,7-dimethyl-
• CAS No: 114040-07-2
• MF: C₉H₈ClN₃O
• MW: 209.632320404053
• CID: 130377
• PubChem ID: 45081955
• Update Time: 2025-04-19

Pyrazolo[1,5-a]pyrimidine-3-carbonylchloride, 5,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidine-3-carbonylchloride, 5,7-dimethyl-
• 5,7-dimethyl-pyrazolo[1,5-a]pyrimidine-3-carbonyl chloride
• 5,7-Dimethylpyrazolo[1,5-a]pyrimidine-3-carbonyl chloride
• Pyrazolo[1,5-a]pyrimidine-3-carbonyl chloride, 5,7-dimethyl- (9CI)
• SCHEMBL2930949
• ZLYWPJMEKCWUEG-UHFFFAOYSA-N
• DTXSID20664981
• 114040-07-2
• 5,7-Dimethylpyrazolo[1,5-a]pyrimidine-3-carbonylchloride

• Inchi： 1S/C9H8ClN3O/c1-5-3-6(2)13-9(12-5)7(4-11-13)8(10)14/h3-4H,1-2H3
• InChI Key： ZLYWPJMEKCWUEG-UHFFFAOYSA-N
• SMILES： ClC(C1C=NN2C(C)=CC(C)=NC2=1)=O

Computed Properties

• Exact Mass: 209.03574
• Monoisotopic Mass: 209.0355896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 47.3Ų

Experimental Properties

• PSA: 47.26